Cas no 2101198-74-5 (4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide
• CAS No: 2101198-74-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5174077
• Update Time: 2025-07-21

4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N,1-dipropyl-

• Inchi： 1S/C10H18N4O/c1-3-5-12-10(15)9-8(11)7-13-14(9)6-4-2/h7H,3-6,11H2,1-2H3,(H,12,15)
• InChI Key： OOKYUBHZOUWFJP-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C(NCCC)=O)=C(N)C=N1

Additional information on 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide (CAS No. 2101198-74-5)

4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide (CAS No. 2101198-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its carboxamide and amino functional groups, which are often pivotal in medicinal chemistry.

In recent years, the demand for 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide has surged, driven by its relevance in developing novel therapeutic agents. Its CAS number, 2101198-74-5, serves as a critical identifier for researchers and suppliers in the chemical industry. The compound's molecular structure, featuring a pyrazole core with dipropyl and carboxamide substituents, makes it a valuable intermediate in synthesizing more complex molecules. This has led to increased searches for "pyrazole derivatives in drug development" and "CAS 2101198-74-5 suppliers" across academic and industrial platforms.

One of the most discussed topics surrounding 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide is its role in targeting specific enzymes or receptors. For instance, its amino group can participate in hydrogen bonding, a key interaction in enzyme inhibition. This has sparked interest in queries like "how does 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide interact with proteins?" and "applications of pyrazole carboxamides in oncology." Such questions highlight the compound's potential in precision medicine and personalized therapies.

From a synthetic chemistry perspective, the preparation of 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide involves multi-step reactions, often starting from simpler pyrazole precursors. The compound's purity and yield are critical factors, as they directly impact its efficacy in downstream applications. This has led to a rise in searches for "optimized synthesis of CAS 2101198-74-5" and "analytical methods for pyrazole carboxamides," reflecting the need for standardized protocols in research and production.

Beyond its pharmaceutical potential, 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide is also explored in material science. Its aromaticity and functional groups make it a candidate for designing advanced polymers or coatings. Queries such as "pyrazole-based materials for electronics" and "thermal stability of carboxamide derivatives" underscore its versatility. This dual applicability in life sciences and materials engineering positions the compound as a subject of interdisciplinary research.

In conclusion, 4-amino-N,1-dipropyl-1H-pyrazole-5-carboxamide (CAS No. 2101198-74-5) is a multifaceted compound with broad-ranging implications. Its structural features, such as the pyrazole ring and carboxamide moiety, make it a valuable asset in drug design and material innovation. As research progresses, this compound is likely to remain a focal point for scientists addressing challenges in healthcare and technology, further driving interest in its properties and applications.